4-[[4-(2-methoxyphenyl)-1-piperazinyl](phenyl)methyl]-1(2H)-phthalazinone

• IUPAC Name: 4-[[4-(2-methoxyphenyl)piperazin-1-yl]-phenylmethyl]-2H-phthalazin-1-one
• InChI: InChI=1S/C26H26N4O2/c1-32-23-14-8-7-13-22(23)29-15-17-30(18-16-29)25(19-9-3-2-4-10-19)24-20-11-5-6-12-21(20)26(31)28-27-24/h2-14,25H,15-18H2,1H3,(H,28,31)
• InChI Key: ADIQPWWYFPDHQC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C(C3=CC=CC=C3)C4=NNC(=O)C5=CC=CC=C54
• Molecular Formula: C26H26N4O2
• Molecular Weight: 426.5 g/mol

Description

4-[[4-(2-methoxyphenyl)-1-piperazinyl](phenyl)methyl]-1(2H)-phthalazinone is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as MPMP and has been studied extensively for its pharmacological properties and mechanism of action. In

Mechanism of Action

The exact mechanism of action of MPMP is not fully understood. However, it is believed to act as a serotonin and dopamine receptor antagonist. MPMP has also been shown to inhibit the reuptake of serotonin and dopamine, leading to increased levels of these neurotransmitters in the brain. This may contribute to its antidepressant and anxiolytic properties.
Biochemical and Physiological Effects:
MPMP has been shown to have a number of biochemical and physiological effects. It has been shown to increase levels of brain-derived neurotrophic factor (BDNF), which is important for neuronal growth and survival. MPMP has also been shown to decrease levels of pro-inflammatory cytokines, which may contribute to its anti-inflammatory properties. In addition, MPMP has been shown to have antioxidant properties, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using MPMP in lab experiments is its high purity and yield. This makes it easier to obtain consistent and reliable results. However, one limitation of using MPMP is its relatively high cost compared to other compounds. This may limit its use in some research settings.

Future Directions

There are several future directions for research on MPMP. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully understand its mechanism of action and potential therapeutic applications. Another area of interest is its potential use in the treatment of inflammation and cancer. Further research is needed to explore its anti-inflammatory and anti-tumor properties. In addition, future research could explore the use of MPMP in combination with other compounds to enhance its therapeutic effects.

Scientific Research Applications

MPMP has been extensively studied for its potential therapeutic applications. It has been shown to have antidepressant, anxiolytic, and antipsychotic properties. MPMP has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. In addition, MPMP has been shown to have anti-inflammatory and anti-tumor properties.